2-(1H-indol-3-yl)-2-oxo-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-2-oxo-N-[2-(4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23N7O2/c30-19(16-12-24-18-7-3-2-6-15(16)18)22(31)23-8-11-29-21-17(13-27-29)20(25-14-26-21)28-9-4-1-5-10-28/h2-3,6-7,12-14,24H,1,4-5,8-11H2,(H,23,31)
• InChI Key: SQRAVZFDNWCAHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=NC3=C2C=NN3CCNC(=O)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C22H23N7O2
• Molecular Weight: 417.5 g/mol
• CAS No.: 1172797-73-7

Description

2-(1H-indol-3-yl)-2-oxo-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23N7O2 and its molecular weight is 417.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have explored the synthesis of novel heterocyclic compounds derived from pyrazolo[3,4-d]pyrimidin-4(5H)-ones, highlighting innovative approaches to creating diverse molecular structures. For instance, the synthesis involves intramolecular cyclization processes, yielding isoxazolines and isoxazoles through [3+2] cycloaddition reactions. These methods enable the production of compounds with potential for various scientific applications, including materials science and medicinal chemistry (Rahmouni et al., 2014).

Antimicrobial Activity

Several studies have been conducted on the antimicrobial properties of novel heterocycles incorporating the pyrazolo[3,4-d]pyrimidine moiety. These compounds have shown promising results against a range of bacterial strains, indicating their potential use in the development of new antimicrobial agents. The research includes the synthesis of compounds and their evaluation for antimicrobial efficacy, providing a foundation for further development in pharmaceutical applications (Bondock et al., 2008).

Insecticidal Assessment

The insecticidal properties of novel heterocycles incorporating a thiadiazole moiety against pests such as the cotton leafworm have been evaluated. This research contributes to the field of agricultural chemistry, offering potential solutions for pest management through the development of new insecticidal agents. The synthesis of these compounds and their assessment against pests demonstrate the versatility of pyrazolo[3,4-d]pyrimidine derivatives in various scientific and practical applications (Fadda et al., 2017).

Antitumor Activity

The antitumor potential of pyrazolo[3,4-d]pyrimidine derivatives has been investigated, with some compounds showing activity against human breast adenocarcinoma cell lines. This research highlights the compound's relevance in medicinal chemistry and oncology, suggesting its possible application in cancer treatment strategies. The synthesis and in vitro evaluation of these derivatives underscore the importance of structural modification for enhancing biological activity (El-Morsy et al., 2017).